Cas no 73663-83-9 (but-2-ynediamide hydrate (2:1))
73663-83-9 structure
Product Name:but-2-ynediamide hydrate (2:1)
CAS No:73663-83-9
MF:C8H10N4O5
MW:242.188801288605
CID:1765796
PubChem ID:51988
Update Time:2025-04-21
but-2-ynediamide hydrate (2:1) Chemical and Physical Properties
Names and Identifiers
-
- but-2-ynediamide hydrate (2:1)
- but-2-ynediamide,hydrate
- but-2-ynediamide;hydrate
- DTXSID00223878
- ACETYLENEDICARBOXAMIDE, HEMIHYDRATE
- 73663-83-9
-
- Inchi: 1S/2C4H4N2O2.H2O/c2*5-3(7)1-2-4(6)8;/h2*(H2,5,7)(H2,6,8);1H2
- InChI Key: BYJPDIHAQQLZEP-UHFFFAOYSA-N
- SMILES: O=C(C#CC(N)=O)N.O=C(C#CC(N)=O)N.O
Computed Properties
- Exact Mass: 242.06511943g/mol
- Monoisotopic Mass: 242.06511943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173Ų
but-2-ynediamide hydrate (2:1) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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